Cas no 733013-10-0 (2-oxo-2-(piperidin-1-yl)ethyl 6-chloropyridine-3-carboxylate)

• Product Name: 2-oxo-2-(piperidin-1-yl)ethyl 6-chloropyridine-3-carboxylate
• CAS No: 733013-10-0
• MF: C₁₃H₁₅ClN₂O₃
• MW: 282.722802400589
• CID: 6410918
• PubChem ID: 2431042
• Update Time: 2025-06-25

2-oxo-2-(piperidin-1-yl)ethyl 6-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-oxo-2-(piperidin-1-yl)ethyl 6-chloropyridine-3-carboxylate
• EN300-26587142
• Z18370871
• SR-01000042231-1
• SR-01000042231
• 733013-10-0
• AKOS033613319

• Inchi： 1S/C13H15ClN2O3/c14-11-5-4-10(8-15-11)13(18)19-9-12(17)16-6-2-1-3-7-16/h4-5,8H,1-3,6-7,9H2
• InChI Key： ITQXELWNRPZDAW-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(=O)OCC(N1CCCCC1)=O

Computed Properties

• Exact Mass: 282.0771200g/mol
• Monoisotopic Mass: 282.0771200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 59.5Ų

Additional information on 2-oxo-2-(piperidin-1-yl)ethyl 6-chloropyridine-3-carboxylate

Introduction to 2-oxo-2-(piperidin-1-yl)ethyl 6-chloropyridine-3-carboxylate (CAS No. 733013-10-0) and Its Emerging Applications in Chemical Biology

The compound 2-oxo-2-(piperidin-1-yl)ethyl 6-chloropyridine-3-carboxylate, identified by the CAS number 733013-10-0, represents a significant advancement in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and molecular pharmacology. The presence of both a piperidine moiety and a chlorinated pyridine ring contributes to its diverse chemical properties, making it a valuable scaffold for developing novel therapeutic agents.

In recent years, the integration of heterocyclic compounds into medicinal chemistry has led to groundbreaking discoveries. The piperidine group, known for its favorable pharmacokinetic properties, is frequently incorporated into drug molecules to enhance bioavailability and metabolic stability. Meanwhile, the chloropyridine moiety introduces electrophilic centers that can participate in various chemical reactions, facilitating the synthesis of more complex derivatives. The specific arrangement of these functional groups in 2-oxo-2-(piperidin-1-yl)ethyl 6-chloropyridine-3-carboxylate suggests a high degree of structural optimization for biological activity.

Recent studies have highlighted the importance of 2-oxo-2-(piperidin-1-yl)ethyl 6-chloropyridine-3-carboxylate in the development of small-molecule inhibitors targeting key biological pathways. For instance, research has demonstrated its efficacy in modulating enzymes involved in cancer metabolism. The compound’s ability to interact with specific protein targets is attributed to its dual functionality, which allows for precise binding and functional modulation. This has opened up new avenues for designing drugs that can selectively inhibit disease-causing pathways while minimizing off-target effects.

The synthesis of 2-oxo-2-(piperidin-1-yl)ethyl 6-chloropyridine-3-carboxylate involves a multi-step process that requires careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the core pyridine-piperidine scaffold efficiently. Additionally, the introduction of the chloro substituent at the 6-position of the pyridine ring is critical for achieving the desired biological activity. These synthetic strategies underscore the compound’s complexity and highlight the expertise required to produce it on a scalable basis.

From a computational chemistry perspective, 2-oxo-2-(piperidin-1-yl)ethyl 6-chloropyridine-3-carboxylate has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. These studies have provided insights into its binding affinity and mode of action, which are essential for rational drug design. The use of machine learning algorithms has further enhanced our understanding of how structural modifications can influence biological activity. Such computational approaches are becoming increasingly integral in guiding experimental efforts and accelerating the discovery process.

The potential applications of 2-oxo-2-(piperidin-1-yl)ethyl 6-chloropyridine-3-carboxylate extend beyond oncology. Emerging research suggests its utility in treating neurological disorders, where modulation of neurotransmitter systems is crucial. The compound’s ability to cross the blood-brain barrier makes it an attractive candidate for developing treatments targeting central nervous system disorders. Furthermore, its structural features may enable it to interact with receptors or enzymes involved in neurodegenerative diseases, offering hope for novel therapeutic interventions.

In conclusion, 2-oxo-2-(piperidin-1-y l)ethyl 6-chloropyridine -3-carboxylate (CAS No. 733013 -10 -0) represents a promising compound with significant potential in chemical biology and pharmaceutical development. Its unique structural features and demonstrated biological activity make it a valuable tool for researchers exploring new therapeutic strategies. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a pivotal role in advancing drug discovery and improving patient outcomes.